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Compound of Interest

Compound Name: Isobutyl stearate
CAS No.: 646-13-9
Cat. No.: B167186
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical and physical
properties, synthesis, and applications of isobutyl stearate. The information is intended to
support researchers, scientists, and professionals in drug development and related fields in
understanding and utilizing this versatile ester.

Core Chemical and Physical Properties

Isobutyl stearate is an ester formed from the reaction of stearic acid and isobutyl alcohol.[1] It
Is a waxy, crystalline solid at room temperature, often appearing as a colorless to pale yellow
oily liquid when melted.[2] Its primary function in various applications stems from its properties
as an emollient, lubricant, and solvent.[3]

Identification and Nomenclature
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Identifier Value

Chemical Name 2-methylpropyl octadecanoate[4]

Isobutyl octadecanoate, Stearic acid, isobutyl

Synenyms ester[4]

CAS Number 646-13-9

Molecular Formula C22H4402

Molecular Weight 340.58 g/mol

InChl Key ORFWYUFLWUWSFM-UHFFFAOYSA-N
SMILES CCCCCCCCcCccceeecececece(=0)occe(o)Cril

Physicochemical Data

A summary of the key physical and chemical properties of isobutyl stearate is presented
below. These properties are crucial for its handling, formulation, and application in various
scientific and industrial settings.

Property Value Source(s)
Melting Point 28.9°C

Boiling Point 200 °C at 4.00 mm Hg [5]

Density 0.85 g/cm3 at 20 °C

Appearance Colorless waxy or oily solid [5]

Soluble in alcohol, fixed oils,

Solubility and mineral oil. Insoluble in [5]
water.

Flash Point >100 °C [5]

Refractive Index 1.44100 at 25.00 °C [5]

Saponification Value 170.00 to 180.00 [5]

Acid Value 1.00 max. KOH/g [5]
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Synthesis of Isobutyl Stearate

The primary method for synthesizing isobutyl stearate is through the Fischer esterification of
stearic acid with isobutyl alcohol in the presence of an acid catalyst.[6] This reversible reaction
is driven to completion by removing the water formed during the process, often through
azeotropic distillation.

Experimental Protocol: Acid-Catalyzed Esterification

This protocol outlines a general laboratory procedure for the synthesis of isobutyl stearate.
Materials:

Stearic Acid

e |sobutyl Alcohol

o Concentrated Sulfuric Acid (or p-toluenesulfonic acid)

e Toluene

e 5% Sodium Bicarbonate Solution

e Saturated Sodium Chloride (Brine) Solution

e Anhydrous Sodium Sulfate

e Hexane (for purification)

Ethanol (for recrystallization)

Equipment:

e Round-bottom flask

o Dean-Stark apparatus

o Reflux condenser
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Heating mantle with magnetic stirrer
Separatory funnel
Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine stearic acid (1.0 eq), isobutyl alcohol (1.5 eq), and toluene.

Catalyst Addition: With stirring, carefully add a catalytic amount of concentrated sulfuric acid
(e.g., 0.03 eq).

Reaction: Heat the mixture to reflux. The water produced will be collected in the Dean-Stark
trap as an azeotrope with toluene. Continue the reaction until no more water is collected.

Work-up:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel and dilute with hexane.

o Wash the organic layer sequentially with a 5% sodium bicarbonate solution (to neutralize
the acid catalyst), water, and finally with brine.[7]

o Dry the organic layer over anhydrous sodium sulfate.[7]

Purification:

o Filter off the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator.

o The crude isobutyl stearate can be further purified by recrystallization from ethanol to
yield a waxy solid.
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Experimental Workflow: Synthesis and Purification

The following diagram illustrates the key stages in the synthesis and purification of isobutyl
stearate.

Stearic Acid & Acid Catalyst
Isobutyl Alcohol (e.g., H2S0a4)

Esterification
(Reflux with Toluene)

Neutralization & Washing

Drying with
Naz2S0a

Solvent Removal &
Recrystallization

| Pure Isobutyl Stearate |

Click to download full resolution via product page

Synthesis and Purification Workflow

Applications in Research and Drug Development

While primarily known for its use in the cosmetics and personal care industry as a skin-
conditioning agent and emollient, isobutyl stearate also has applications in industrial settings
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as a lubricant and plasticizer.[8][9] In the context of drug development, its properties can be
relevant in the formulation of topical and transdermal delivery systems.

o Excipient in Topical Formulations: Its emollient and lubricating properties can enhance the
feel and spreadability of creams, lotions, and ointments.[9]

e Solvent: Isobutyl stearate can act as a solvent for certain active pharmaceutical ingredients
(APIs), potentially improving their solubility and bioavailability in lipid-based formulations.

» Drug Delivery Systems: There is emerging interest in the use of esters like isobutyl stearate
in the formation of nanoparticles and other drug delivery systems.[10]

It is important to note that isobutyl stearate is not known to have direct pharmacological
activity or involvement in signaling pathways. Its role in drug development is that of a functional
excipient.

Safety and Handling

Isobutyl stearate is generally considered to have low toxicity. However, as with any chemical,
appropriate safety precautions should be taken in a laboratory setting. It is recommended to
handle it in a well-ventilated area and to use personal protective equipment such as gloves and
safety glasses. For detailed safety information, refer to the material safety data sheet (MSDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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